Cas no 5459-40-5 (4-Ethoxystyrene)

• Product Name: 4-Ethoxystyrene
• CAS No: 5459-40-5
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• MDL: MFCD00009097
• CID: 85366
• PubChem ID: 79570
• Update Time: 2025-11-02

4-Ethoxystyrene Chemical and Physical Properties

Names and Identifiers

• p-vinylphenetole
• 1-ethenyl-4-ethoxybenzene
• EINECS 226-729-6
• 5459-40-5
• 4-Vinylphenetole
• XML26X6K54
• UNII-XML26X6K54
• p-Ethoxystyrene
• NSC-24179
• 1-Ethoxy-4-vinylbenzene
• AS-58048
• A857153
• EN300-1243725
• SY254103
• SCHEMBL181498
• 4-Ethoxystyrene, technical grade, 90%
• NS00033139
• 1-Ethoxy-4-vinylbenzene #
• AKOS009156981
• DTXSID10203020
• FT-0618392
• 4-Ethoxystyrene
• F87405
• Benzene, 1-ethenyl-4-ethoxy-
• NSC24179
• CS-0204512
• MFCD00009097
• NSC 24179
• DB-052613

• MDL： MFCD00009097
• Inchi： 1S/C10H12O/c1-3-9-5-7-10(8-6-9)11-4-2/h3,5-8H,1,4H2,2H3
• InChI Key： OBRYRJYZWVLVLF-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C=C)=CC=1
• BRN： 1935209

Computed Properties

• Exact Mass: 148.08900
• Monoisotopic Mass: 148.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.99 g/mL at 25 °C(lit.)
• Boiling Point: 99-100 °C11 mm Hg(lit.)
• Flash Point: 190 °F
• Refractive Index: n20/D 1.549(lit.)
• PSA: 9.23000
• LogP: 2.72830
• Solubility: Not determined

4-Ethoxystyrene Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-40-22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R20/21/22; R40
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Ethoxystyrene

4-Ethoxystyrene (CAS No. 5459-40-5): Properties, Applications, and Market Insights

4-Ethoxystyrene (CAS No. 5459-40-5) is a versatile organic compound widely used in polymer chemistry and specialty material synthesis. This aromatic monomer, featuring an ethoxy group at the para position of the styrene backbone, has gained significant attention in recent years due to its unique chemical properties and broad industrial applications. As researchers and manufacturers seek sustainable alternatives to conventional materials, 4-ethoxystyrene-based polymers have emerged as promising candidates for advanced functional materials.

The molecular structure of 4-Ethoxystyrene consists of a vinyl group attached to a benzene ring substituted with an ethoxy (–OCH₂CH₃) functional group. This specific configuration imparts distinctive characteristics to the compound, including enhanced solubility in organic solvents and modified reactivity compared to unsubstituted styrene. The CAS registry number 5459-40-5 serves as a unique identifier for this compound in chemical databases and regulatory documentation worldwide.

In polymer science, 4-ethoxystyrene monomer is particularly valued for its ability to form polymers with tailored properties. When polymerized, it creates materials with improved thermal stability and optical clarity compared to standard polystyrene. Recent studies have explored its potential in creating high-performance polymer blends, where the ethoxy group facilitates better compatibility with other polymer systems. This makes 5459-40-5 particularly interesting for applications requiring precise material engineering.

The electronics industry has shown growing interest in 4-ethoxystyrene derivatives for specialty coatings and dielectric materials. With the global push toward miniaturization of electronic components, materials with precise dielectric properties are in high demand. Polymers derived from CAS 5459-40-5 have demonstrated excellent film-forming capabilities and tunable electrical properties, making them suitable for advanced electronic applications.

From a commercial perspective, the market for 4-ethoxystyrene products has seen steady growth, particularly in Asia-Pacific regions where specialty chemical production is expanding. Manufacturers are increasingly focusing on developing high-purity grades of 5459-40-5 to meet the stringent requirements of advanced material applications. The compound's relative stability and manageable handling characteristics contribute to its growing adoption in industrial settings.

Environmental considerations have become a significant factor in the development and application of 4-ethoxystyrene-based materials. Compared to some traditional monomers, derivatives of CAS 5459-40-5 have shown potential for creating more sustainable polymer systems. Research is ongoing to explore its use in biodegradable polymer formulations and recyclable material systems, aligning with global sustainability initiatives.

Quality control for 4-ethoxystyrene production typically involves rigorous analytical testing, including gas chromatography and spectroscopic analysis. The purity specification for 5459-40-5 often exceeds 98% for most industrial applications, with specialized grades reaching 99.5% purity for sensitive electronic applications. Proper storage conditions typically involve protection from light and moisture to maintain product integrity over time.

Future research directions for 4-ethoxystyrene chemistry include exploring its potential in biomedical applications and smart materials. The compound's structural features make it an interesting candidate for creating stimuli-responsive polymers that could find use in drug delivery systems or environmental sensors. As material science continues to advance, CAS 5459-40-5 is likely to play an increasingly important role in developing next-generation functional materials.

For researchers working with 4-ethoxystyrene solutions, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory precautions for organic compounds apply when working with 5459-40-5. Material safety data sheets should be consulted for specific handling and disposal guidelines.

The global supply chain for 4-ethoxystyrene monomer has become more robust in recent years, with multiple qualified suppliers offering the material in various quantities. Pricing trends for CAS 5459-40-5 have remained relatively stable, reflecting balanced supply and demand dynamics in the specialty chemicals market. Purchasers typically have options ranging from laboratory-scale quantities to bulk industrial shipments.

Analytical characterization of 4-ethoxystyrene compounds typically involves techniques such as NMR spectroscopy, infrared spectroscopy, and mass spectrometry. These methods allow for precise identification and purity assessment of 5459-40-5 samples. Recent advances in analytical instrumentation have improved the ability to detect and quantify trace impurities in ethoxystyrene derivatives, supporting quality control in advanced applications.

In academic research, 4-ethoxystyrene polymers have become model systems for studying structure-property relationships in substituted polystyrene derivatives. The well-defined nature of CAS 5459-40-5 makes it particularly valuable for fundamental studies of polymerization kinetics and mechanism. These investigations contribute to the broader understanding of aromatic vinyl monomer behavior in various chemical environments.

As industries continue to seek specialized materials with precise performance characteristics, 4-ethoxystyrene-based formulations are likely to find expanding applications. The compound's combination of synthetic accessibility and tunable properties positions 5459-40-5 as an important building block in modern material science. Ongoing research and development efforts promise to uncover new applications and processing methods for this versatile chemical intermediate.